Cas no 188987-72-6 (Pyrimidine,4-fluoro-2,6-di-1-piperidinyl-)

Pyrimidine,4-fluoro-2,6-di-1-piperidinyl- structure
188987-72-6 structure
Product Name:Pyrimidine,4-fluoro-2,6-di-1-piperidinyl-
CAS No:188987-72-6
MF:C14H21FN4
MW:264.341746091843
CID:115480
PubChem ID:1281793
Update Time:2025-04-18

Pyrimidine,4-fluoro-2,6-di-1-piperidinyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-fluoro-2,6-di-1-piperidinyl-
    • 4-fluoro-2,6-di(piperidin-1-yl)pyrimidine
    • 4-FLUORO-2,6-DI-1-PIPERIDINYL-PYRIMIDINE
    • 4-fluoro-2,6-bis(1-piperidinyl)pyrimidine
    • 2,4-BIS(PIPERIDINO)-6-FLUOROPYRIMIDINE
    • FT-0734132
    • 188987-72-6
    • A813286
    • 4-fluoro-2,6-di-1-piperidinylpyrimidine
    • AKOS015909142
    • (4-FORMYL-2-METHOXYPHENOXY)ACETICACID
    • DTXSID90361612
    • Inchi: 1S/C14H21FN4/c15-12-11-13(18-7-3-1-4-8-18)17-14(16-12)19-9-5-2-6-10-19/h11H,1-10H2
    • InChI Key: WYCNOXLEUJTKSN-UHFFFAOYSA-N
    • SMILES: FC1=CC(=NC(=N1)N1CCCCC1)N1CCCCC1

Computed Properties

  • Exact Mass: 264.17500
  • Monoisotopic Mass: 264.17502485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.26000
  • LogP: 2.72630
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